Cas no 1087-99-6 (3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 1087-99-6
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 1186376
• PubChem ID: 478825
• Update Time: 2025-11-02

3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)-1h-quinazoline-2,4-dione
• 3-(4-Methylphenyl)quinazoline-2,4(1H,3H)-dione
• CBMicro_025441
• AC1L9ZG4
• SureCN6970729
• Oprea1_374915
• Oprea1_409540
• STOCK3S-68113
• CTK0G2616
• MolPort-000-470-006
• CCG-12414
• 3-(4-Methylphenyl)quinazoline-2,4(1H,3H)-dione; CBMicro_025441; AC1L9ZG4; SureCN6970729; Oprea1_374915; Oprea1_409540; STOCK3S-68113; CTK0G2616; MolPort-000-470-006; CCG-12414;
• 3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 3-(p-tolyl)quinazoline-2,4(1H,3H)-dione
• 3-(p-tolyl)-1H-quinazoline-2,4-dione
• 3-(4-methylphenyl)-2,4(1h,3h)-quinazolinedione
• 3-(4-methyl-phenyl)quinazoline-2,4-dione
• 1087-99-6
• AKOS001633366
• SR-01000455304
• 3-(4-tolyl)-2,4(1H,3H)-quinazolinedione
• SCHEMBL6970729
• DTXSID70333059
• SR-01000455304-1
• BIM-0025330.P001
• STK018468
• YLPSMOASZOZCLU-UHFFFAOYSA-N
• F0914-3431

• Inchi： 1S/C15H12N2O2/c1-10-6-8-11(9-7-10)17-14(18)12-4-2-3-5-13(12)16-15(17)19/h2-9H,1H3,(H,16,19)
• InChI Key： YLPSMOASZOZCLU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC(N1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41
• LogP: 2.39970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

Exploring the Versatile Applications of 3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1087-99-6)

3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1087-99-6) is a fascinating heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound, often referred to as methylphenyl tetrahydroquinazolinedione, features a unique quinazoline backbone that contributes to its diverse range of applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential in drug development, organic synthesis, and advanced material design.

The molecular structure of 3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione combines a quinazoline core with a methylphenyl substituent, creating a versatile scaffold for various chemical modifications. This structural feature makes it particularly valuable in pharmaceutical research, where scientists are exploring its potential as a building block for novel therapeutic agents. Recent studies have investigated its role in developing quinazoline-based pharmaceuticals, especially in areas such as enzyme inhibition and receptor modulation.

One of the most exciting aspects of CAS 1087-99-6 is its potential application in addressing current healthcare challenges. With the growing interest in personalized medicine and targeted therapies, researchers are examining how derivatives of this compound might contribute to treatments for various conditions. The tetrahydroquinazoline-2,4-dione structure offers multiple sites for functionalization, allowing medicinal chemists to fine-tune its properties for specific biological targets.

Beyond pharmaceutical applications, 3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione shows promise in material science. Its conjugated system and rigid structure make it an interesting candidate for organic electronic applications. Scientists are exploring its potential in developing new organic semiconductors and photovoltaic materials, particularly in the context of sustainable energy solutions. This aligns well with current market trends focusing on green chemistry and renewable energy technologies.

The synthesis and characterization of CAS 1087-99-6 continue to be active areas of research. Modern synthetic approaches aim to improve yield and purity while minimizing environmental impact. Recent advancements in green chemistry methodologies have led to more efficient routes for producing this compound, addressing the growing demand for sustainable chemical processes. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to verify the structure and purity of this material.

Quality control is paramount when working with 3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione, especially for pharmaceutical applications. Manufacturers and research institutions must adhere to strict protocols to ensure batch-to-batch consistency. The compound typically appears as a white to off-white crystalline powder with well-defined melting characteristics, which serve as important quality indicators. Proper storage conditions, typically in cool, dry environments protected from light, help maintain its stability over time.

The market for tetrahydroquinazoline derivatives has shown steady growth in recent years, driven by increasing research activities in both academic and industrial settings. Pharmaceutical companies particularly value high-purity samples of CAS 1087-99-6 for their drug discovery programs. The compound's versatility has also attracted attention from agrochemical researchers exploring new crop protection solutions, though this application area requires careful evaluation of environmental impact.

From a regulatory perspective, 3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione is generally regarded as a research chemical with no significant restrictions in most jurisdictions. However, researchers should always consult current regulations in their specific region before working with this or any chemical compound. Proper safety protocols, including the use of personal protective equipment and adequate ventilation, should be followed when handling this material in laboratory settings.

Future research directions for CAS 1087-99-6 may include exploring its potential in emerging fields such as bioconjugation chemistry and targeted drug delivery systems. The compound's structural features make it an attractive candidate for developing novel bioconjugates that could enhance therapeutic efficacy while minimizing side effects. Additionally, its fluorescence properties might be exploitable in diagnostic applications, though this potential requires further investigation.

For researchers seeking reliable sources of 3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione, it's essential to partner with reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The compound is typically available in research quantities from specialty chemical providers, with options for custom synthesis and scale-up services for industrial applications. As interest in this compound grows, we can expect to see more suppliers offering this material with varying purity grades to meet different research needs.

In conclusion, 3-(4-methylphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1087-99-6) represents an important building block in modern chemical research with applications spanning pharmaceuticals, materials science, and beyond. Its unique structural features and synthetic versatility make it a valuable tool for researchers addressing some of today's most pressing scientific challenges. As our understanding of this compound deepens, we can anticipate new and innovative applications emerging in the coming years.